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Compound of Interest

Compound Name: (+)-Bornyl acetate

CAS No.: 92618-89-8

Cat. No.: B7759928

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data and structural

elucidation of (+)-Bornyl acetate. The information is tailored for researchers, scientists, and

professionals in drug development who require a comprehensive understanding of this bicyclic

monoterpene ester.

Spectroscopic Data Presentation
The structural characterization of (+)-Bornyl acetate is achieved through a combination of

spectroscopic techniques. The quantitative data obtained from ¹H Nuclear Magnetic

Resonance (NMR), ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are

summarized below for clear comparison and reference.

¹H NMR Spectroscopic Data
The ¹H NMR spectrum of (+)-Bornyl acetate provides detailed information about the proton

environment within the molecule. The chemical shifts (δ) are reported in parts per million (ppm)

relative to a reference standard.
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Table 1: ¹H NMR Chemical Shift Data for (+)-Bornyl acetate[1][2]

Proton Assignment Chemical Shift (δ) in ppm

H-2 4.884

H-3exo 2.350

H-3endo 1.29

H-4 1.940

H-5exo 1.744

H-5endo 1.23

H-6exo 1.671

H-6endo 0.969

CH₃-C1 0.906

CH₃-C7 (syn) 0.874

CH₃-C7 (anti) 0.830

CH₃ (acetate) 2.057

Note: Assignments are based on 2D NMR techniques such as HMQC and HMBC.[1][2]

¹³C NMR Spectroscopic Data
The ¹³C NMR spectrum reveals the chemical environment of each carbon atom in (+)-Bornyl
acetate.

Table 2: ¹³C NMR Chemical Shift Data for (+)-Bornyl acetate
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Carbon Assignment Chemical Shift (δ) in ppm

C-1 49.0

C-2 80.2

C-3 36.9

C-4 44.9

C-5 28.0

C-6 26.5

C-7 47.9

C-8 (CH₃-C1) 13.7

C-9 (CH₃-C7 syn) 19.8

C-10 (CH₃-C7 anti) 18.9

C=O (acetate) 170.8

CH₃ (acetate) 21.3

Infrared (IR) Spectroscopic Data
The IR spectrum highlights the functional groups present in (+)-Bornyl acetate. The data is

presented as absorption frequencies in wavenumbers (cm⁻¹).

Table 3: Key IR Absorption Frequencies for (+)-Bornyl acetate

Frequency (cm⁻¹) Vibrational Mode Functional Group

2957 C-H stretch (alkane) C-H

1740 C=O stretch (ester) Carbonyl

1369 C-H bend (gem-dimethyl) C(CH₃)₂

1240 C-O stretch (ester) Ester

1028 C-O stretch C-O
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Mass Spectrometry (MS) Data
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of (+)-Bornyl acetate. The data is presented as mass-to-charge ratios (m/z).

Table 4: Key Mass Spectral Data for (+)-Bornyl acetate[3]

m/z Relative Intensity (%) Proposed Fragment

196 2 [M]⁺ (Molecular Ion)

154 15 [M - C₂H₂O]⁺

136 100
[M - CH₃COOH]⁺ (Loss of

acetic acid)

121 80 [C₉H₁₃]⁺

95 95 [C₇H₁₁]⁺

43 70 [CH₃CO]⁺ (Acylium ion)

Experimental Protocols
The following sections detail the methodologies for the key experiments involved in the

structural elucidation of (+)-Bornyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.1.1. Sample Preparation

A sample of (+)-Bornyl acetate (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR) is accurately

weighed and placed in a clean, dry NMR tube.

Approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) is added to the NMR tube to

dissolve the sample.

The tube is capped and gently agitated to ensure complete dissolution and a homogenous

solution.
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2.1.2. Data Acquisition

NMR spectra are acquired on a 400 MHz spectrometer.

For ¹H NMR, a standard single-pulse sequence is used. Key parameters include a spectral

width of 12 ppm, a relaxation delay of 1 second, and 16 scans.

For ¹³C NMR, a proton-decoupled pulse sequence is employed. Key parameters include a

spectral width of 220 ppm, a relaxation delay of 2 seconds, and 1024 scans.

Two-dimensional NMR experiments, including COSY, HSQC, and HMBC, are performed to

establish proton-proton and proton-carbon correlations for unambiguous signal assignment.

2.1.3. Data Processing

The acquired Free Induction Decays (FIDs) are Fourier transformed.

Phase and baseline corrections are applied to the resulting spectra.

Chemical shifts are referenced to the residual solvent peak of CDCl₃ (δH = 7.26 ppm, δC =

77.16 ppm).

Infrared (IR) Spectroscopy
2.2.1. Sample Preparation

As (+)-Bornyl acetate is a low-melting solid or viscous liquid at room temperature, the neat

liquid film method is employed.

A single drop of the sample is placed on the surface of a clean, dry salt plate (e.g., NaCl or

KBr).

A second salt plate is carefully placed on top to create a thin, uniform film of the sample.

2.2.2. Data Acquisition

A background spectrum of the empty spectrometer is recorded.

The prepared salt plates are placed in the sample holder of the FT-IR spectrometer.
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The sample is scanned over the range of 4000-400 cm⁻¹, and the resulting interferogram is

Fourier transformed to produce the IR spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
2.3.1. Sample Preparation

A dilute solution of (+)-Bornyl acetate is prepared by dissolving 1 µL of the sample in 1 mL

of a suitable volatile solvent, such as dichloromethane or hexane.

2.3.2. Data Acquisition

The analysis is performed on a GC-MS system equipped with a capillary column (e.g., HP-

5MS).

1 µL of the prepared sample is injected into the GC inlet.

The oven temperature is programmed to ramp from an initial temperature (e.g., 60°C) to a

final temperature (e.g., 240°C) to ensure separation of components.

The eluting compounds are ionized by electron impact (EI) at 70 eV.

The mass analyzer scans a mass range of m/z 40-400.

2.3.3. Data Analysis

The resulting total ion chromatogram (TIC) is analyzed to determine the retention time of (+)-
Bornyl acetate.

The mass spectrum corresponding to the GC peak of (+)-Bornyl acetate is extracted and

analyzed for its molecular ion and fragmentation pattern.

The fragmentation pattern is compared with spectral libraries (e.g., NIST) to confirm the

identity of the compound.

Visualization of the Structural Elucidation Workflow
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The logical flow of the structural elucidation process for (+)-Bornyl acetate is depicted in the

following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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